4-(1-butyl-1H-benzimidazol-2-yl)-1-(3,5-dimethylphenyl)pyrrolidin-2-one

• IUPAC Name: 4-(1-butylbenzimidazol-2-yl)-1-(3,5-dimethylphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C23H27N3O/c1-4-5-10-25-21-9-7-6-8-20(21)24-23(25)18-14-22(27)26(15-18)19-12-16(2)11-17(3)13-19/h6-9,11-13,18H,4-5,10,14-15H2,1-3H3
• InChI Key: WCEDATJMLSSVBI-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=CC=CC=C2N=C1C3CC(=O)N(C3)C4=CC(=CC(=C4)C)C
• Molecular Formula: C23H27N3O
• Molecular Weight: 361.5 g/mol

Description

4-(1-butyl-1H-benzimidazol-2-yl)-1-(3,5-dimethylphenyl)pyrrolidin-2-one, also known as BDP, is a chemical compound with potential applications in scientific research. It is a member of the benzimidazole family of compounds and has been shown to have interesting biochemical and physiological effects. In

Scientific Research Applications

Nucleophilic Ring Opening for Antibacterial Activity

Research by Peleckis et al. (2018) showcases the synthesis of various hydrazides derived from 4-(1H-benzimidazol-2-yl)-1-phenyl(substituted phenyl)-2-pyrrolidinones. These compounds demonstrated significant antibacterial properties, marking their potential in pharmaceutical applications (Peleckis et al., 2018).

Synthesis of Pyrimidine and Pyrazole Derivatives for Potential Anticancer Activity

Zhao et al. (2015) synthesized Zn(II) complexes with benzimidazole-based derivatives, revealing pronounced cytotoxic properties against human carcinoma cells. This work underlines the promise of benzimidazole derivatives in anticancer drug development (Zhao et al., 2015).